Cas no 89242-20-6 (3-Isoquinolinecarboxylic acid, 1-(3-fluorophenyl)-)
89242-20-6 structure
Product Name:3-Isoquinolinecarboxylic acid, 1-(3-fluorophenyl)-
CAS No:89242-20-6
MF:C16H10FNO2
MW:267.254507541656
CID:607122
PubChem ID:13272391
Update Time:2025-04-19
3-Isoquinolinecarboxylic acid, 1-(3-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoquinolinecarboxylic acid, 1-(3-fluorophenyl)-
- 1-(3-fluorophenyl)isoquinoline-3-carboxylic acid
- SCHEMBL10995233
- NS-04227
- 1-(3-fluorophenyl)isoquinoline-3-carboxylicacid
- 1-(3-fluoro phenyl) isoquinoline 3-carboxylic acid
- DTXSID90533731
- AKOS023251298
- MFCD29914081
- 89242-20-6
- SGFZBYXRNYXSEN-UHFFFAOYSA-N
-
- Inchi: 1S/C16H10FNO2/c17-12-6-3-5-11(8-12)15-13-7-2-1-4-10(13)9-14(18-15)16(19)20/h1-9H,(H,19,20)
- InChI Key: SGFZBYXRNYXSEN-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1C2C=CC=CC=2C=C(C(=O)O)N=1
Computed Properties
- Exact Mass: 267.06955672g/mol
- Monoisotopic Mass: 267.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 50.2Ų
3-Isoquinolinecarboxylic acid, 1-(3-fluorophenyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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